Cas no 57102-93-9 (9H-Carbazole-3-carbonitrile)

• Product Name: 9H-Carbazole-3-carbonitrile
• CAS No: 57102-93-9
• Molecular Formula: C₁₃H₈N₂
• Molecular Weight: 192.21602
• CID: 346487
• PubChem ID: 21107343

9H-Carbazole-3-carbonitrile Properties

Names and Identifiers

• 9H-Carbazole-3-carbonitrile
• (9H)-carbazole-3-carbonitrile
• 3-Cyanocarbazole
• SCHEMBL1247669
• 57102-93-9
• MFCD00454925
• APYLNYCULQUSLG-UHFFFAOYSA-N
• C16005
• CS-0187295
• A869760
• 3-cyano-9H-carbazole
• BS-50679
• 9-H-carbazole-3-carbonitrile
• SY280366
• carbazole-3-carbonitrile
• AKOS022972132
• 3-cyanocarbazole

• MDL： N/A
• InChIKey： APYLNYCULQUSLG-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H8N2/c14-8-9-5-6-13-11(7-9)10-3-1-2-4-12(10)15-13/h1-7,15H
• SMILES： N#CC1=CC2=C(C=C1)NC3=C2C=CC=C3

Computed Properties

• Exact Mass: 192.06884
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 192.068748264g/mol
• Heavy Atom Count: 15
• Complexity: 290
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 39.6Ų

Experimental Properties

• PSA: 39.58
• Melting Point: 184-185 ºC
• Solubility: Insuluble (3.1E-3 g/L) (25 ºC),
• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),